Cas no 123770-63-8 ((5-Isopropylisoxazol-3-yl)methanol)

• Product Name: (5-Isopropylisoxazol-3-yl)methanol
• CAS No: 123770-63-8
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD09859255
• CID: 1087266
• PubChem ID: 25220768
• Update Time: 2025-11-02

(5-Isopropylisoxazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Isopropylisoxazol-3-yl)methanol
• (5-i-propyl-isoxazol-3-yl)methanol
• (5-isopropyl-3-isoxazolyl)methanol(SALTDATA: FREE)
• [5-(methylethyl)isoxazol-3-yl]methan-1-ol
• ALBB-009795
• CTK4B3618
• SBB026031
• STK352958
• SureCN1090646
• (5-isopropyl-3-isoxazolyl)methanol
• 3-isoxazolemethanol, 5-(1-methylethyl)-
• EN300-231943
• FUQOVKGUDYTDCX-UHFFFAOYSA-N
• CS-0085330
• LS-03270
• (5-propan-2-yl-1,2-oxazol-3-yl)methanol
• [5-(propan-2-yl)-1,2-oxazol-3-yl]methanol
• DA-13917
• AKOS005168380
• A890650
• (5-isopropyl-1,2-oxazol-3-yl)methanol
• 123770-63-8
• MFCD09859255
• DTXSID40649331
• SCHEMBL1090646
• F20217

• MDL： MFCD09859255
• Inchi： 1S/C7H11NO2/c1-5(2)7-3-6(4-9)8-10-7/h3,5,9H,4H2,1-2H3
• InChI Key： FUQOVKGUDYTDCX-UHFFFAOYSA-N
• SMILES： O1C(=CC(CO)=N1)C(C)C

Computed Properties

• Exact Mass: 141.07903
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26

(5-Isopropylisoxazol-3-yl)methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on (5-Isopropylisoxazol-3-yl)methanol

Comprehensive Overview of (5-Isopropylisoxazol-3-yl)methanol (CAS No. 123770-63-8): Properties, Applications, and Industry Insights

(5-Isopropylisoxazol-3-yl)methanol, identified by its CAS number 123770-63-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the isoxazole family, a heterocyclic scaffold known for its versatile biological activity. The presence of both isopropyl and hydroxymethyl functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential as a building block for drug discovery, particularly in designing anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In the context of green chemistry trends, researchers are exploring sustainable synthesis routes for (5-Isopropylisoxazol-3-yl)methanol to minimize environmental impact. The compound’s molecular structure (C₇H₁₁NO₂) allows for modifications that can improve bioavailability—a key focus area in modern pharmaceutical development. Industry reports indicate rising interest in isoxazole derivatives due to their low toxicity profiles and compatibility with biocatalysis techniques, addressing the sustainability concerns frequently searched by professionals in organic synthesis forums.

The physical properties of CAS 123770-63-8 include a moderate melting point and solubility in polar solvents like ethanol and DMSO, which facilitates its use in high-throughput screening (HTS) assays. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratory applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP) standards—a topic heavily discussed in quality control circles.

Emerging applications of (5-Isopropylisoxazol-3-yl)methanol extend to material science, where its heterocyclic core contributes to the development of organic semiconductors. This aligns with the surge in searches for "bio-based materials" and "electronic chemicals" as industries seek alternatives to conventional petrochemical-derived components. Furthermore, its role in crop protection formulations has been explored, capitalizing on the isoxazole moiety’s ability to enhance pesticide efficacy while reducing ecological footprint—a critical consideration in precision agriculture debates.

From a market perspective, the demand for CAS 123770-63-8 is projected to grow at a CAGR of 6-8% (2023–2030), driven by R&D investments in small molecule therapeutics. Regulatory agencies like the FDA and EMA have stringent guidelines for impurity profiling of such intermediates, prompting manufacturers to adopt advanced chromatographic methods. FAQs in scientific communities often revolve around "scaling up isoxazole synthesis" and "patent landscape," reflecting the compound’s commercial relevance.

In conclusion, (5-Isopropylisoxazol-3-yl)methanol exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability across life sciences and industrial applications, coupled with evolving synthetic methodologies, positions it as a compound of enduring significance. For researchers querying "isoxazole reactivity" or "specialty chemicals suppliers," this molecule offers a compelling case study in molecular design and process optimization.